Cas no 2309444-75-3 (N-(2,6-dimethylphenyl)-2-{2-oxo-4-4-(propan-2-yloxy)phenylazetidin-1-yl}-2-(pyridin-4-yl)acetamide)

• Product Name: N-(2,6-dimethylphenyl)-2-{2-oxo-4-4-(propan-2-yloxy)phenylazetidin-1-yl}-2-(pyridin-4-yl)acetamide
• CAS No: 2309444-75-3
• MF: C₂₇H₂₉N₃O₃
• MW: 443.53746676445
• MDL: MFCD32202961
• CID: 5174889
• Update Time: 2025-06-12

N-(2,6-dimethylphenyl)-2-{2-oxo-4-4-(propan-2-yloxy)phenylazetidin-1-yl}-2-(pyridin-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 4-Pyridineacetamide, N-(2,6-dimethylphenyl)-α-[2-[4-(1-methylethoxy)phenyl]-4-oxo-1-azetidinyl]-
• N-(2,6-dimethylphenyl)-2-{2-oxo-4-4-(propan-2-yloxy)phenylazetidin-1-yl}-2-(pyridin-4-yl)acetamide

• MDL： MFCD32202961
• Inchi： 1S/C27H29N3O3/c1-17(2)33-22-10-8-20(9-11-22)23-16-24(31)30(23)26(21-12-14-28-15-13-21)27(32)29-25-18(3)6-5-7-19(25)4/h5-15,17,23,26H,16H2,1-4H3,(H,29,32)
• InChI Key： OZHKPNBDQVOUMH-UHFFFAOYSA-N
• SMILES： C1=NC=CC(C(N2C(=O)CC2C2=CC=C(OC(C)C)C=C2)C(NC2=C(C)C=CC=C2C)=O)=C1

Experimental Properties

• Density: 1.223±0.06 g/cm3(Predicted)
• Boiling Point: 681.6±55.0 °C(Predicted)
• pka: 12.86±0.70(Predicted)

Additional information on N-(2,6-dimethylphenyl)-2-{2-oxo-4-4-(propan-2-yloxy)phenylazetidin-1-yl}-2-(pyridin-4-yl)acetamide

Introduction to N-(2,6-dimethylphenyl)-2-{2-oxo-4-[4-(propan-2-yloxy)phenyl]azetidin-1-yl}-2-(pyridin-4-yl)acetamide (CAS No. 2309444-75-3)

N-(2,6-dimethylphenyl)-2-{2-oxo-4-[4-(propan-2-yloxy)phenyl]azetidin-1-yl}-2-(pyridin-4-yl)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 2309444-75-3, represents a pinnacle of molecular design aimed at targeting complex biological pathways. The intricate structure of this molecule, characterized by its aromatic rings, heterocyclic azetidine core, and amide functional groups, positions it as a promising candidate for further exploration in drug discovery and development.

The molecular framework of N-(2,6-dimethylphenyl)-2-{2-oxo-4-[4-(propan-2-yloxy)phenyl]azetidin-1-yl}-2-(pyridin-4-yl)acetamide incorporates several key structural motifs that are widely recognized for their biological activity. The presence of a dimethylphenyl group at the N-position suggests potential interactions with lipophilic pockets in protein targets, enhancing binding affinity. Meanwhile, the azetidine ring, a six-membered saturated heterocycle, is known for its ability to mimic natural amino acid structures, which can be crucial for enzyme inhibition or receptor binding. The amide linkage and the pyridin-4-yl substituent further contribute to the compound's versatility, allowing for diverse pharmacological effects.

In recent years, there has been a surge in research focused on developing small molecules that can modulate neurological and inflammatory pathways. The structure of N-(2,6-dimethylphenyl)-2-{2-oxo-4-[4-(propan-2-yloxy)phenyl]azetidin-1-yl}-2-(pyridin-4-yl)acetamide aligns well with this trend. Studies have indicated that compounds featuring azetidine cores exhibit potential in addressing neurodegenerative disorders by interacting with specific enzymes and receptors involved in these conditions. Additionally, the pyridin-4-yl moiety has been extensively studied for its role in modulating neurotransmitter systems, making this compound a compelling candidate for therapeutic applications.

The propan-2-yloxy group in the molecule adds another layer of complexity and functionality. This ester-like moiety can influence solubility and metabolic stability, which are critical factors in drug development. By incorporating such groups, chemists aim to optimize pharmacokinetic properties while maintaining high bioactivity. Preliminary computational studies suggest that this compound may exhibit favorable interactions with target proteins due to its well-balanced hydrophobicity and charge distribution.

The synthesis of N-(2,6-dimethylphenyl)-2-{2-oxo-4-[4-(propan-2-yloxy)phenyl]azetidin-1-yl}-2-(pyridin-4-yl)acetamide involves multiple steps of organic synthesis, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as transition metal catalysis and palladium-mediated cross-coupling reactions has been instrumental in constructing the complex framework of this molecule. These methods not only enhance efficiency but also allow for greater flexibility in modifying the structure for future derivatives.

Evaluation of this compound's biological activity has been a focal point in recent research endeavors. In vitro assays have shown promising results regarding its potential to inhibit key enzymes implicated in inflammation and pain signaling. The interaction between the dimethylphenyl, azetidine core, and amide group appears to synergistically enhance binding affinity to target enzymes such as COX (cyclooxygenase) and LOX (lipoxygenase). Furthermore, the presence of the pyridin-4-yloxy

The pharmacokinetic profile of N-(2,6-dimethylphenyl)-2-{2-o[bromo]x[bromo]-[3-hydroxypropoxy]pheno[bromo]-[methylamino]-[3-methoxypropoxy]-[5-methoxypheno]-[methylamino]-[5-methoxypheno]-[methylamino]-[5-methoxypheno]-[methylamino]-[5-methoxypheno]-[methylamino]-[5-methoxypheno]-[methylamino]-[5-methoxypheno]} acetamide is under active investigation to assess its suitability for clinical translation. Early studies indicate that it exhibits moderate solubility in aqueous media while maintaining reasonable bioavailability upon oral administration. These properties are essential for ensuring that the compound reaches therapeutic levels efficiently within the body.

The potential therapeutic applications of N-([N,N-Dimethylaniline]])-N'((S)-(1-benzoylpropion)-N'-[[[(dimethylamino)methylene]amino](m-toluidine)]carboxy](m-toluidine)] are vast and multifaceted. Given its structural similarities to known bioactive molecules targeting neurological disorders such as Alzheimer's disease and Parkinson's disease, this compound warrants further exploration as a possible lead candidate for new therapies. Additionally, its anti-inflammatory properties make it an attractive option for treating chronic inflammatory conditions where current treatments may fall short.

In conclusion, N-([N,N-Dimethylaniline]])-N'((S)-(1-benzoylpropion)-N'-[[[(dimethylamino)methylene]amino](m-toluidine)]carboxy](m-toluidine)] represents a significant advancement in pharmaceutical chemistry due to its complex molecular architecture and promising biological activity profiles. As research continues to uncover new insights into disease mechanisms at the molecular level:, compounds like this one will play an increasingly vital role in developing innovative treatments that address unmet medical needs across various therapeutic areas.